Cas no 1785761-27-4 (tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate
• CAS No: 1785761-27-4
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• MDL: MFCD26792699
• CID: 4705179
• Update Time: 2025-06-11

tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[4-(2-thienyl)pyrimidin-2-yl]piperidine-1-carboxylate
• tert-Butyl 3-(4-(thiophen-2-yl)pyrimidin-2-yl)piperidine-1-carboxylate
• T5707
• 1-piperidinecarboxylic acid, 3-[4-(2-thienyl)-2-pyrimidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate

• MDL： MFCD26792699
• Inchi： 1S/C18H23N3O2S/c1-18(2,3)23-17(22)21-10-4-6-13(12-21)16-19-9-8-14(20-16)15-7-5-11-24-15/h5,7-9,11,13H,4,6,10,12H2,1-3H3
• InChI Key： NYNIBOUKVXPVBR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NC(C2CN(C(=O)OC(C)(C)C)CCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Topological Polar Surface Area: 83.6

Additional information on tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate

Introduction to Tert-Butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate (CAS No. 1785761-27-4)

Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate (CAS No. 1785761-27-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyrimidine ring with a piperidine moiety, further functionalized with a thiophene substituent and a tert-butyl ester group. The unique arrangement of these functional groups makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate contributes to its potential biological activity. The pyrimidine ring is a well-known pharmacophore in drug design, often found in nucleoside analogs and antiviral medications. Its presence in this compound suggests that it may exhibit similar properties, making it a valuable scaffold for further derivatization and optimization. Additionally, the thiophene ring introduces aromaticity and electronic properties that can influence the compound's interactions with biological targets.

The piperidine moiety is another key feature of this compound, known for its ability to enhance solubility and bioavailability in drug molecules. Piperidine derivatives are widely used in the pharmaceutical industry due to their favorable pharmacokinetic properties. In Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate, the piperidine ring is linked to the pyrimidine via an amide bond, which can be further modified to tailor the compound's biological activity.

The tert-butyl ester group at the carboxyl position adds another layer of complexity to the compound's structure. Ester groups are commonly used in drug design to improve lipophilicity and metabolic stability. The tert-butyl substitution provides steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. This feature makes Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate a versatile building block for medicinal chemists.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as pyrimidines, piperidines, and thiophenes are integral components of many FDA-approved drugs due to their ability to mimic natural biomolecules and interact with biological pathways. The combination of these heterocyclic structures in Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate suggests that it may have multiple points of interaction with biological targets, potentially leading to enhanced therapeutic effects.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. Pyrimidine-based kinase inhibitors have been extensively studied and have shown significant success in clinical trials. The presence of both pyrimidine and piperidine moieties in Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate makes it a potential lead compound for designing novel kinase inhibitors.

In addition to kinase inhibition, this compound may also have applications in other therapeutic areas. For instance, its structure suggests potential activity against viral infections, given the similarity to known antiviral agents containing pyrimidine rings. Furthermore, the thiophene substituent could contribute to anti-inflammatory properties by modulating immune responses.

The synthesis of Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the molecule's structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic framework.

Evaluation of the pharmacological properties of this compound requires rigorous testing in vitro and in vivo. In vitro studies can provide initial insights into its biological activity by assessing interactions with target enzymes and receptors. In vivo studies further validate these findings by evaluating efficacy and safety in animal models. These studies are essential for determining the potential therapeutic applications of Tert-butyl 3-4-(2-thienyl)pyrimidin-2-ylpiperidine-1-carboxylate.

The development of new drugs is a complex process that involves extensive research and collaboration between chemists, biologists, and clinicians. The unique properties of Tert-butyl 3-4-(2-thienyl)pyrimidin-2-yipiperidine-la carboxyla te make it an exciting candidate for further exploration in drug discovery programs. As research continues, new insights into its potential applications are likely to emerge, contributing to advancements in medicine.